Cas no 1804370-01-1 (5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804370-01-1
• MF: C₉H₄BrClF₅NO₂
• MW: 368.482578277588
• CID: 4812411
• Update Time: 2025-11-01

5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H4BrClF5NO2/c10-1-3-2-17-8(19-9(14,15)16)5(6(11)18)4(3)7(12)13/h2,7H,1H2
• InChI Key： KILCHQGIYYSCBE-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(=O)Cl)=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

Introduction to 5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804370-01-1)

5-(Bromomethyl)-4-()-2-()pyridine-3-carbonyl chloride, with the CAS number 1804370-01-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and inflammatory disorders. The unique structural features of this molecule, including its and substituents, make it an invaluable tool for chemists and biologists seeking to develop novel therapeutic agents.

The group in the compound's structure contributes to its stability and reactivity, enabling it to participate in a wide range of chemical transformations. These properties are particularly useful in the development of drug candidates that require precise functionalization at specific sites. The presence of both electron-withdrawing and electron-donating groups in the molecule enhances its versatility, allowing for further modifications that can fine-tune its biological activity.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug design due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into pharmaceuticals can improve metabolic stability, binding affinity, and overall efficacy. The group, in particular, has been shown to enhance the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. This makes 5-(Bromomethyl)-4-()-2-()pyridine-3-carbonyl chloride an attractive building block for the synthesis of next-generation therapeutics.

The moiety in this compound is another key feature that contributes to its utility in medicinal chemistry. Bromomethyl groups are known for their reactivity and ability to undergo nucleophilic substitution reactions, which are widely used in the construction of complex molecular architectures. This reactivity allows chemists to introduce various functional groups at specific positions within a molecule, enabling the creation of highly customized drug candidates.

Recent studies have highlighted the importance of trifluoromethoxy-substituted pyridines in the development of innovative pharmaceuticals. The group not only enhances the lipophilicity of compounds but also improves their binding interactions with biological targets. This has led to the discovery of several promising drug candidates that exhibit improved pharmacological properties compared to their non-fluorinated counterparts.

The synthesis of 5-(Bromomethyl)-4-()-2-()pyridine-3-carbonyl chloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the functionalization of a pyridine core, followed by the introduction of bromomethyl, difluoromethyl, and trifluoromethoxy groups at appropriate positions. Each step must be carefully controlled to avoid unwanted side reactions and to maximize the formation of the desired product.

In addition to its role as a synthetic intermediate, 5-(Bromomethyl)-4-()pyridine-3-carbonyl chloride has also been investigated for its potential applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its use in the development of light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its ability to absorb and emit light across a wide spectrum is highly beneficial.

The growing demand for fluorinated compounds in pharmaceuticals and materials science has spurred significant research efforts aimed at developing more efficient synthetic routes for these molecules. Advances in catalytic methods and green chemistry principles have enabled chemists to produce fluorinated intermediates with higher yields and lower environmental impact. These innovations are crucial for meeting the increasing need for specialized compounds like 5-()pyridine-3-carbonyl chloride.

The future prospects for this compound are promising, with ongoing research focused on expanding its applications in drug discovery and material science. By leveraging its unique structural features, scientists hope to develop novel therapeutics that address unmet medical needs and create advanced materials with enhanced performance characteristics. As our understanding of fluorinated chemistry continues to evolve, so too will the ways in which compounds like 5-()pyridine-3-carbonyl chloride are utilized.